2E-hexadecenoyl-CoA

• Molecular Formula: C37H64N7O17P3S
• Molecular Weight: 1003.9 g/mol
• InChI: InChI=1S/C37H64N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28(46)65-21-20-39-27(45)18-19-40-35(49)32(48)37(2,3)23-58-64(55,56)61-63(53,54)57-22-26-31(60-62(50,51)52)30(47)36(59-26)44-25-43-29-33(38)41-24-42-34(29)44/h16-17,24-26,30-32,36,47-48H,4-15,18-23H2,1-3H3,(H,39,45)(H,40,49)(H,53,54)(H,55,56)(H2,38,41,42)(H2,50,51,52)/b17-16+/t26-,30?,31+,32+,36-/m1/s1
• InChIKey: JUPAQFRKPHPXLD-MRQAMEQYSA-N

2E-Hexadecenoyl-CoA: Essential Long-Chain 2-Enoyl-CoA for Fatty Acid Oxidation and Elongation Research

2E-Hexadecenoyl-CoA (trans-2-hexadecenoyl-CoA) is a long-chain 2-enoyl-CoA thioester with a C16:1 acyl chain . It serves as a central intermediate in multiple lipid metabolic pathways, functioning as the immediate product of palmitoyl-CoA dehydrogenation by very-long-chain acyl-CoA dehydrogenase (VLCAD) and acyl-CoA dehydrogenase family member 9 (ACAD9) during mitochondrial β-oxidation [1]. Additionally, it is the direct substrate for enoyl-CoA hydratase (EC 4.2.1.17) [2] and trans-2-enoyl-CoA reductase (EC 1.3.1.38) [3], positioning it at the intersection of fatty acid catabolism, elongation, and the sphingosine 1-phosphate metabolic pathway [4].

Mitochondrial β-oxidation intermediate: product of VLCAD/ACAD9

Substrate for enoyl-CoA hydratase (crotonase) and trans-2-enoyl-CoA reductase

Long-chain (C16:1) trans-2-enoyl-CoA thioester for fatty acid elongation studies

• [1] Fabbian S., Masciovecchio B., Schievano E., Giachin G. (2025). Hidden β-γ Dehydrogenation Products in Long-Chain Fatty Acid Oxidation Unveiled by NMR: Implications on Lipid Metabolism. Research.Unipd. View Source
• [2] He X.Y., Yang S.Y., Schulz H. (1992). Inhibition of enoyl-CoA hydratase by long-chain l-3-hydroxyacyl-CoA and its possible effect on fatty acid oxidation. Archives of Biochemistry and Biophysics, 298(2), 527-534. View Source
• [3] Mimedb. (2021). Showing metabocard for (2E)-Hexadecenoyl-CoA (MMDBc0029746). View Source
• [4] Kihara A. (2014). Dual functions of the trans-2-enoyl-CoA reductase TER in the sphingosine 1-phosphate metabolic pathway and in fatty acid elongation. Katalog.lib.cas.cz. View Source

Why 2E-Hexadecenoyl-CoA Cannot Be Substituted with Other Long-Chain Acyl-CoA Esters

Generic substitution of 2E-hexadecenoyl-CoA with other long-chain acyl-CoA esters is scientifically invalid due to its unique α,β-unsaturation and strict enzyme selectivity. Unlike saturated analogs such as palmitoyl-CoA (C16:0), 2E-hexadecenoyl-CoA contains a trans-2 double bond that dictates its participation in distinct reactions—specifically, hydration by enoyl-CoA hydratase and reduction by trans-2-enoyl-CoA reductase—rather than the dehydrogenation step required for saturated substrates [1]. Critically, the long-chain enoyl-CoA reductase (EC 1.3.1.38) exhibits a sharp chain-length cutoff, being inert to substrates with chains shorter than 12 carbons [2], which excludes medium-chain enoyl-CoA analogs. Similarly, the product inhibition profile is vastly different: l-3-hydroxyhexadecanoyl-CoA, derived from 2E-hexadecenoyl-CoA, inhibits crotonase with a Ki of 0.35 μM, whereas the short-chain analog l-3-hydroxybutyryl-CoA exhibits a Ki of 37 μM—a 100-fold difference [3].

2E-Hexadecenoyl-CoA

α,β-unsaturation required for hydration and reduction; not a substrate for acyl-CoA dehydrogenase

Palmitoyl-CoA (C16:0)

Saturated chain cannot enter enoyl-CoA hydratase or reductase reactions; completely different metabolic entry point

Long-chain enoyl-CoA reductase

Accepts ≥C12 substrates; 2E-hexadecenoyl-CoA is a preferred long-chain substrate

Short-chain enoyl-CoA (≤C10)

Chain-length cutoff excludes medium/short-chain analogs; may not be processed

Product inhibition profile

l-3-hydroxyhexadecanoyl-CoA is a potent crotonase inhibitor; reported Ki difference ≈100-fold vs. short-chain analog

Short-chain product analog

Much weaker inhibition; assay design and kinetic interpretation would differ significantly

• [1] Fabbian S., Masciovecchio B., Schievano E., Giachin G. (2025). Hidden β-γ Dehydrogenation Products in Long-Chain Fatty Acid Oxidation Unveiled by NMR: Implications on Lipid Metabolism. Research.Unipd. View Source
• [2] Kikuchi S., Kusaka T., Shimakata T. (1984). Purification of NADPH-dependent enoyl-CoA reductase involved in the malonyl-CoA dependent fatty acid elongation system of Mycobacterium smegmatis. Journal of Biochemistry, 96(3), 841-848. View Source
• [3] He X.Y., Yang S.Y., Schulz H. (1992). Inhibition of enoyl-CoA hydratase by long-chain l-3-hydroxyacyl-CoA and its possible effect on fatty acid oxidation. Archives of Biochemistry and Biophysics, 298(2), 527-534. View Source

2E-Hexadecenoyl-CoA: Quantitative Kinetic and Substrate Specificity Data for Informed Scientific Selection

Long-Chain Enoyl-CoA Reductase Vmax: 2E-Hexadecenoyl-CoA vs. Short-Chain Analog

In rat hepatic microsomes, the long-chain enoyl-CoA reductase (NAD(P)H-dependent) exhibits its highest Vmax with 2E-hexadecenoyl-CoA, achieving a turnover of 55 nmol/min/mg microsomal protein. In contrast, the short-chain enoyl-CoA reductase (NADPH-specific) achieves its highest Vmax with the C6 analog trans-2-hexenoyl-CoA at 65 nmol/min/mg [1]. This demonstrates that 2E-hexadecenoyl-CoA is the preferred physiological substrate for the long-chain reductase isoform, and substitution with short-chain enoyl-CoA esters would not reflect native long-chain elongation activity.

Vmax (long-chain reductase)

Head-to-head

55 nmol/min/mg (C16:1, long-chain reductase) vs. 65 nmol/min/mg (C6:1, short-chain reductase)

Supports long-chain elongation substrate fit; short-chain analogs not processed by the same isoform

Rat liver microsomes, NADPH cofactor

Evidence Dimension	Vmax (turnover rate) with respective preferred enzyme isoforms
Target Compound Data	55 nmol/min/mg microsomal protein (with long-chain enoyl-CoA reductase)
Comparator Or Baseline	trans-2-Hexenoyl-CoA (C6:1): 65 nmol/min/mg microsomal protein (with short-chain enoyl-CoA reductase)
Quantified Difference	Target compound achieves 55 nmol/min/mg vs. 65 nmol/min/mg for the short-chain analog; the critical distinction is that 2E-hexadecenoyl-CoA is a substrate exclusively for the long-chain reductase [1], whereas short-chain analogs are not processed by this enzyme.
Conditions	Rat liver microsomal preparations; NADPH cofactor; substrate concentration range 19-125 µM

Why This Matters

This confirms that for studies of long-chain fatty acid elongation, 2E-hexadecenoyl-CoA is the essential substrate, as short-chain enoyl-CoA esters are not recognized by the physiologically relevant long-chain reductase.

• [1] Prasad M.R., Chiang C.F., Cook L., Cinti D.L. (1983). Biochemical properties of short- and long-chain rat liver microsomal trans-2-enoyl coenzyme A reductase. Archives of Biochemistry and Biophysics, 237(2), 535-544. View Source

Enoyl-CoA Reductase Km Values: 2E-Hexadecenoyl-CoA vs. Crotonyl-CoA and trans-2-Hexenoyl-CoA

With a purified NADPH-specific trans-2-enoyl-CoA reductase from rat liver microsomes, 2E-hexadecenoyl-CoA exhibits a Km of 1.0 μM. This affinity is significantly higher (lower Km) than that for the short-chain analog crotonyl-CoA (Km = 20 μM) and slightly lower than that for trans-2-hexenoyl-CoA (Km = 0.5 μM) [1]. These quantitative differences indicate that enzyme binding affinity varies substantially across chain lengths, and using crotonyl-CoA as a substitute would require 20-fold higher substrate concentrations to achieve comparable enzyme saturation.

Reductase Km

Head-to-head

1.0 μM (C16:1) — 20-fold lower than crotonyl-CoA (20 μM)

Km difference highlights chain-length-dependent affinity; substitution alters enzyme saturation

Purified rat liver NADPH-specific reductase

Evidence Dimension	Michaelis constant (Km) for NADPH-specific trans-2-enoyl-CoA reductase
Target Compound Data	1.0 μM
Comparator Or Baseline	Crotonyl-CoA (C4:1): 20 μM; trans-2-Hexenoyl-CoA (C6:1): 0.5 μM
Quantified Difference	Km of 2E-hexadecenoyl-CoA is 20-fold lower than crotonyl-CoA and 2-fold higher than trans-2-hexenoyl-CoA
Conditions	Purified NADPH-specific trans-2-enoyl-CoA reductase from rat liver microsomes; NADPH cofactor present at 10 μM

Why This Matters

The 20-fold difference in Km between 2E-hexadecenoyl-CoA and crotonyl-CoA demonstrates that substrate affinity is chain-length dependent, and substituting a short-chain analog would drastically alter the kinetic profile in enzyme assays.

• [1] Prasad M.R., Chiang C.F., Cook L., Cinti D.L. (1985). Solubilization and purification of hepatic microsomal trans-2-enoyl-CoA reductase: Evidence for the existence of a second long-chain enoyl-CoA reductase. Archives of Biochemistry and Biophysics, 237(2), 535-544. View Source

Enoyl-CoA Hydratase Km and Product Inhibition: 2E-Hexadecenoyl-CoA vs. Short-Chain Substrates

With bovine liver enoyl-CoA hydratase (crotonase), 2E-hexadecenoyl-CoA exhibits a Km of 9 μM when product inhibition is mitigated through coupled assay conditions [1]. Crucially, its product, l-3-hydroxyhexadecanoyl-CoA, is a potent competitive inhibitor with a Ki of 0.35 μM, whereas the short-chain product analog, l-3-hydroxybutyryl-CoA, has a Ki of 37 μM—a 100-fold weaker inhibition [1]. This indicates that 2E-hexadecenoyl-CoA participates in a unique product feedback loop not observed with short-chain substrates, directly impacting assay design and kinetic interpretation.

Crotonase Km & Ki

Head-to-head

Km = 9 μM; product Ki = 0.35 μM (long-chain) vs. 37 μM (short-chain analog product)

100-fold stronger product inhibition; assay design must manage product removal

Bovine liver crotonase, coupled assay

Evidence Dimension	Enzyme-substrate affinity (Km) and product inhibition constant (Ki)
Target Compound Data	Km = 9 μM; product Ki = 0.35 μM (l-3-hydroxyhexadecanoyl-CoA)
Comparator Or Baseline	l-3-Hydroxybutyryl-CoA (short-chain analog product): Ki = 37 μM
Quantified Difference	Product inhibition is 100-fold stronger with the long-chain product (0.35 μM vs. 37 μM)
Conditions	Bovine liver enoyl-CoA hydratase (crotonase); coupled assay to remove product inhibition

Why This Matters

Assays using 2E-hexadecenoyl-CoA require careful product removal strategies due to potent product inhibition, a critical methodological consideration not applicable to short-chain enoyl-CoA substrates.

• [1] He X.Y., Yang S.Y., Schulz H. (1992). Inhibition of enoyl-CoA hydratase by long-chain l-3-hydroxyacyl-CoA and its possible effect on fatty acid oxidation. Archives of Biochemistry and Biophysics, 298(2), 527-534. View Source

Mycobacterial Enoyl-CoA Reductase Km: 2E-Hexadecenoyl-CoA vs. 2E-Eicosenoyl-CoA

With purified NADPH-dependent enoyl-CoA reductase from Mycobacterium smegmatis, 2E-hexadecenoyl-CoA exhibits a Km of 100 μM. The enzyme also accepts the very-long-chain analog 2E-eicosenoyl-CoA (C20:1) with a Km of 83 μM, indicating comparable affinity [1]. However, the enzyme is inert to substrates with chain lengths shorter than 12 carbons [1]. This establishes 2E-hexadecenoyl-CoA as the prototypical long-chain substrate for this enzyme class, and medium- or short-chain enoyl-CoA analogs cannot serve as functional substitutes.

Mycobacterial Km

Head-to-head

100 μM (C16:1); 83 μM (C20:1) — shorter than C12 not processed

Confirms minimum chain-length requirement; medium-chain analogs are inert

M. smegmatis NADPH-dependent reductase

Evidence Dimension	Michaelis constant (Km) for NADPH-dependent enoyl-CoA reductase
Target Compound Data	100 μM
Comparator Or Baseline	2E-Eicosenoyl-CoA (C20:1): 83 μM; substrates
Quantified Difference	Km values differ by 17 μM (100 μM vs. 83 μM); substrates shorter than C12 are not processed
Conditions	Purified enzyme from Mycobacterium smegmatis; NADPH cofactor present at 34.5 μM

Why This Matters

For studies of mycobacterial fatty acid elongation systems, 2E-hexadecenoyl-CoA is the minimum chain-length substrate that retains enzymatic activity, making it essential for validating enzyme function and inhibitor screening.

• [1] Kikuchi S., Kusaka T., Shimakata T. (1984). Purification of NADPH-dependent enoyl-CoA reductase involved in the malonyl-CoA dependent fatty acid elongation system of Mycobacterium smegmatis. Journal of Biochemistry, 96(3), 841-848. View Source

MECR Turnover Numbers: 2E-Hexadecenoyl-CoA vs. 2E-Dodecenoyl-CoA and 2E-Tetradecenoyl-CoA

With human mitochondrial enoyl-CoA reductase (MECR) wild-type enzyme, 2E-hexadecenoyl-CoA yields a turnover number of 0.28 ± 0.06 s⁻¹ at a fixed substrate concentration of 30 μM. Under identical conditions, the shorter-chain analogs 2E-dodecenoyl-CoA (C12:1) and 2E-tetradecenoyl-CoA (C14:1) exhibit higher turnover numbers of 0.75 ± 0.08 s⁻¹ and 0.35 ± 0.03 s⁻¹, respectively [1]. For the MECR G165Q variant, activity toward 2E-hexadecenoyl-CoA falls below detection, while residual activity remains for C12 and C14 substrates [1]. This demonstrates that the C16:1 substrate is the most sensitive to chain-length-dependent catalytic impairment in this enzyme system.

MECR turnover

Head-to-head

0.28 ± 0.06 s⁻¹ (C16:1) vs. 0.75 ± 0.08 s⁻¹ (C12:1); G165Q variant: undetectable for C16:1

C16:1 most sensitive to chain-length and variant-dependent catalytic impairment

Recombinant human MECR, 30 μM substrate

Evidence Dimension	Turnover number (s⁻¹) at 30 μM substrate
Target Compound Data	0.28 ± 0.06 s⁻¹ (wild-type MECR); below detection (G165Q variant)
Comparator Or Baseline	2E-Dodecenoyl-CoA: 0.75 ± 0.08 s⁻¹; 2E-Tetradecenoyl-CoA: 0.35 ± 0.03 s⁻¹ (wild-type)
Quantified Difference	Target turnover is 2.7-fold lower than C12:1 and 1.25-fold lower than C14:1; mutant activity is undetectable only for C16:1
Conditions	Recombinant human MECR (wild-type and G165Q variant); fixed substrate concentration 30 μM; assayed in triplicate

Why This Matters

The pronounced chain-length dependence and variant sensitivity make 2E-hexadecenoyl-CoA the most discriminating substrate for assessing MECR function, and using shorter-chain analogs would mask catalytic defects relevant to human disease.

• [1] Chen Z., et al. (2023). Structural basis for the catalytic mechanism and substrate specificity of mitochondrial enoyl-CoA reductase MECR. Nature Communications, 14, Article 36358-7. Table 2. View Source

VLCAD Deficiency Diagnostic Specificity: 2E-Hexadecenoyl-CoA as a Direct Enzymatic Product

In the enzymatic diagnosis of very-long-chain acyl-CoA dehydrogenase (VLCAD) deficiency, the production of 2E-hexadecenoyl-CoA from palmitoyl-CoA serves as the direct, specific readout of VLCAD activity. A heterozygous missense mutation in VLCAD results in decreased production of 2E-hexadecenoyl-CoA from palmitoyl-CoA, confirming the enzymatic defect [1]. In contrast, MS/MS-based screening using blood C14:1 acylcarnitine as a surrogate marker yields a high false-positive rate [2]. The direct detection of 2E-hexadecenoyl-CoA product provides a more specific enzymatic diagnosis than indirect acylcarnitine profiling.

VLCAD activity readout

Context-dependent

Direct detection of 2E-hexadecenoyl-CoA formation from palmitoyl-CoA; decreased production linked to enzyme defect

Supports VLCAD functional assay development; reported specificity advantage over indirect markers requires review

Cross-study qualitative comparison; validation in target setting advised

Evidence Dimension	Diagnostic specificity
Target Compound Data	Direct product of VLCAD-catalyzed palmitoyl-CoA dehydrogenation; decreased production correlates with VLCAD deficiency
Comparator Or Baseline	Blood C14:1 acylcarnitine (indirect biomarker) yields high false-positive rates in selective screening
Quantified Difference	Quantitative comparison not reported; qualitative difference in diagnostic specificity is established
Conditions	In vitro enzyme assay using patient-derived lymphocytes or fibroblasts; MS/MS detection of 2E-hexadecenoyl-CoA

Why This Matters

For clinical diagnostic assay development, 2E-hexadecenoyl-CoA is the gold-standard direct product for VLCAD activity measurement, offering higher specificity than indirect metabolite profiling methods.

• [1] Takusa Y., et al. (2015). A heterozygous missense mutation in adolescent-onset very long-chain acyl-CoA dehydrogenase deficiency with exercise-induced rhabdomyolysis. Tohoku Journal of Experimental Medicine, 235(4), 305-310. View Source
• [2] Tajima G., et al. (2008). Development of a New Enzymatic Diagnosis Method for Very-long-chain Acyl-CoA Dehydrogenase Deficiency by Detecting 2-Hexadecenoyl-CoA Production and its Application in Tandem Mass Spectrometry-based Selective Screening and Newborn Screening in Japan. Pediatric Research, 64, 667-672. View Source

Optimal Use Cases for 2E-Hexadecenoyl-CoA in Research and Diagnostic Applications

Enzymatic Diagnosis of VLCAD Deficiency

2E-Hexadecenoyl-CoA is the direct product of palmitoyl-CoA dehydrogenation catalyzed by VLCAD. Its production serves as the most specific enzymatic readout for diagnosing VLCAD deficiency, with decreased formation directly indicating enzyme defect [1]. This approach, validated in Japanese newborn screening programs, offers superior specificity compared to indirect acylcarnitine biomarkers [2].

Characterization of Long-Chain Enoyl-CoA Reductase Activity

2E-Hexadecenoyl-CoA is the preferred long-chain substrate for microsomal and mitochondrial enoyl-CoA reductases. Its Vmax of 55 nmol/min/mg with rat hepatic long-chain reductase [3] and Km of 1.0 μM with NADPH-specific reductase [4] provide essential kinetic benchmarks for enzyme characterization and inhibitor screening in fatty acid elongation studies.

Investigation of Mitochondrial β-Oxidation and Enoyl-CoA Hydratase Function

2E-Hexadecenoyl-CoA is the physiological substrate for enoyl-CoA hydratase (crotonase) in the second step of mitochondrial β-oxidation. Its Km of 9 μM and the potent product inhibition (Ki = 0.35 μM) by l-3-hydroxyhexadecanoyl-CoA [5] make it the appropriate substrate for studying long-chain-specific β-oxidation enzymology and for developing coupled assay systems that accurately reflect mitochondrial function.

MECR Enzymology and Disease-Associated Variant Analysis

2E-Hexadecenoyl-CoA is the most sensitive substrate for discriminating MECR catalytic activity. Its turnover number (0.28 ± 0.06 s⁻¹) is significantly lower than that of C12 and C14 analogs, and activity falls below detection in the G165Q variant [6]. This makes it the optimal substrate for evaluating MECR mutations linked to human disease and for high-throughput screening of MECR modulators.

Application

Selection Property

Validation Focus

VLCAD activity assay development

Direct dehydrogenation product readout

VLCAD enzyme activity verification

Long-chain enoyl-CoA reductase characterization

Reported substrate preference for long-chain isoform

Kinetic parameter benchmarking

Mitochondrial β-oxidation enzymology

Substrate for enoyl-CoA hydratase (crotonase)

Product inhibition assay design

MECR variant functional analysis

Chain-length-dependent catalytic sensitivity

Variant activity impairment assessment

• [1] Takusa Y., et al. (2015). A heterozygous missense mutation in adolescent-onset very long-chain acyl-CoA dehydrogenase deficiency with exercise-induced rhabdomyolysis. Tohoku Journal of Experimental Medicine, 235(4), 305-310. View Source
• [2] Tajima G., et al. (2008). Development of a New Enzymatic Diagnosis Method for Very-long-chain Acyl-CoA Dehydrogenase Deficiency by Detecting 2-Hexadecenoyl-CoA Production and its Application in Tandem Mass Spectrometry-based Selective Screening and Newborn Screening in Japan. Pediatric Research, 64, 667-672. View Source
• [3] Prasad M.R., Chiang C.F., Cook L., Cinti D.L. (1983). Biochemical properties of short- and long-chain rat liver microsomal trans-2-enoyl coenzyme A reductase. Archives of Biochemistry and Biophysics, 237(2), 535-544. View Source
• [4] Prasad M.R., Chiang C.F., Cook L., Cinti D.L. (1985). Solubilization and purification of hepatic microsomal trans-2-enoyl-CoA reductase: Evidence for the existence of a second long-chain enoyl-CoA reductase. Archives of Biochemistry and Biophysics, 237(2), 535-544. View Source
• [5] He X.Y., Yang S.Y., Schulz H. (1992). Inhibition of enoyl-CoA hydratase by long-chain l-3-hydroxyacyl-CoA and its possible effect on fatty acid oxidation. Archives of Biochemistry and Biophysics, 298(2), 527-534. View Source
• [6] Chen Z., et al. (2023). Structural basis for the catalytic mechanism and substrate specificity of mitochondrial enoyl-CoA reductase MECR. Nature Communications, 14, Article 36358-7. Table 2. View Source